Cas no 1682655-57-7 (trans-3-methyltetrahydropyran-4-amine;hydrochloride)

• Product Name: trans-3-methyltetrahydropyran-4-amine;hydrochloride
• CAS No: 1682655-57-7
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD28502515
• CID: 4611002
• PubChem ID: 91825995
• Update Time: 2025-06-15

trans-3-methyltetrahydropyran-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-Methyl-4-aminotetrahydropyran hydrochloride
• (3R,4S)-3-METHYLOXAN-4-AMINE HYDROCHLORIDE
• trans-3-Methyl-4-aminotetrahydropyran HCl
• (3S,4R)-3-Methyltetrahydropyran-4-amine hydrochloride
• (3R,4S)-3-methyloxan-4-aminehydrochloride
• (3R,4S)-3-Methyloxan-4-amine HCl
• SB12639
• trans-3-methyloxan-4-amine hydrochloride
• trans-3-methyltetrahydropyran-4-amine;hydrochloride
• trans-3-Methyl-tetrahydro-pyran-4-ylamine hydrochloride
• (3R,4S)-3-methyloxan-4-amine;hydrochloride
• P15602
• (3R,4S)-3-Methyltetrahydro-2H-pyran-4-amine hydrochloride
• 1682655-57-7
• SCHEMBL16593281
• AS-52769
• CS-0058689
• P17478
• 1638744-60-1
• 2H-Pyran-4-amine, tetrahydro-3-methyl-, hydrochloride (1:1), (3R,4S)-rel-
• AKOS025290167

• MDL： MFCD28502515
• Inchi： 1S/C6H13NO.ClH/c1-5-4-8-3-2-6(5)7;/h5-6H,2-4,7H2,1H3;1H/t5-,6-;/m0./s1
• InChI Key： KNQUEEOHOGWETD-GEMLJDPKSA-N
• SMILES： Cl.O1CC[C@@H]([C@@H](C)C1)N

Computed Properties

• Exact Mass: 151.0763918 g/mol
• Monoisotopic Mass: 151.0763918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 151.63
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on trans-3-methyltetrahydropyran-4-amine;hydrochloride

Comprehensive Overview of trans-3-methyltetrahydropyran-4-amine hydrochloride (CAS No. 1682655-57-7)

The compound trans-3-methyltetrahydropyran-4-amine hydrochloride (CAS No. 1682655-57-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural properties, characterized by a tetrahydropyran ring with a trans-3-methyl substitution and an amine group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and development.

One of the key reasons for the growing interest in trans-3-methyltetrahydropyran-4-amine hydrochloride is its role as a building block for chiral compounds. The trans configuration of the methyl group ensures stereochemical control, which is critical for the efficacy and safety of pharmaceutical agents. This compound is often utilized in the preparation of heterocyclic derivatives, which are prevalent in many FDA-approved drugs. Its hydrochloride salt form enhances solubility, making it more suitable for various synthetic and formulation processes.

In recent years, the demand for high-purity intermediates like trans-3-methyltetrahydropyran-4-amine hydrochloride has surged, driven by advancements in precision medicine and targeted therapies. The compound's ability to serve as a precursor for neurological and cardiovascular drugs has positioned it as a focal point in medicinal chemistry. Additionally, its compatibility with green chemistry principles aligns with the industry's shift toward sustainable and environmentally friendly practices.

Another area where trans-3-methyltetrahydropyran-4-amine hydrochloride shows promise is in the development of small-molecule inhibitors. These inhibitors are essential for modulating biological pathways implicated in diseases such as cancer and metabolic disorders. The compound's rigid cyclic structure provides a stable scaffold for designing molecules with high binding affinity and selectivity. This has led to its inclusion in numerous high-throughput screening campaigns aimed at identifying novel therapeutic candidates.

The synthesis of trans-3-methyltetrahydropyran-4-amine hydrochloride typically involves multi-step organic reactions, including reductive amination and cyclization processes. Optimizing these synthetic routes to achieve high yields and purity is a topic of ongoing research. Innovations in catalysis and flow chemistry have further streamlined its production, reducing costs and improving scalability. These advancements are crucial for meeting the demands of both academic and industrial laboratories.

From a regulatory perspective, trans-3-methyltetrahydropyran-4-amine hydrochloride is classified as a non-hazardous material under standard handling conditions, making it accessible for widespread use. However, proper storage and handling protocols should still be followed to ensure stability and prevent degradation. The compound's physicochemical properties, such as melting point and solubility, are well-documented, providing researchers with the necessary data for experimental design.

As the pharmaceutical industry continues to evolve, the importance of versatile intermediates like trans-3-methyltetrahydropyran-4-amine hydrochloride cannot be overstated. Its applications extend beyond traditional drug development, encompassing areas such as agrochemicals and material science. With ongoing research into its potential, this compound is poised to play a pivotal role in the next generation of scientific breakthroughs.